Cas no 1839081-05-8 (BTZ-N3)

• Product Name: BTZ-N3
• CAS No: 1839081-05-8
• MF: C₁₇H₁₆F₃N₅O₃S
• MW: 427.400852203369
• CID: 6842605
• PubChem ID: 118569872
• Update Time: 2025-03-21

BTZ-N3 Chemical and Physical Properties

Names and Identifiers

• 1839081-05-8
• CHEMBL3805705
• SCHEMBL17327761
• AKOS040750926
• 8-azido-2-[(3S)-3-methyl-1,4-dioxa-8-azaspiro[4.5]decan-8-yl]-6-(trifluoromethyl)-1,3-benzothiazin-4-one
• BDBM50169260
• HY-117126
• BTZ-N3

• Inchi： 1S/C17H16F3N5O3S/c1-9-8-27-16(28-9)2-4-25(5-3-16)15-22-14(26)11-6-10(17(18,19)20)7-12(23-24-21)13(11)29-15/h6-7,9H,2-5,8H2,1H3/t9-/m0/s1
• InChI Key： BXOYTROLGQRAES-VIFPVBQESA-N
• SMILES： S1C2C(=CC(C(F)(F)F)=CC=2C(N=C1N1CCC2(CC1)OC[C@H](C)O2)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 427.09259505Da
• Monoisotopic Mass: 427.09259505Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.8Ų